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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile compounds like ethyl nitrate. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Ethyl nitrate is a colorless liquid with a pleasant odor that poses significant fire and explosion

hazards.[1][2][3][4][5] It is highly flammable and can detonate or decompose explosively when

exposed to heat, shock, or friction.[6][7] This substance is also toxic and can be absorbed

through the skin, leading to adverse health effects.[1]

Personal Protective Equipment (PPE)
When handling ethyl nitrate, a comprehensive array of personal protective equipment is

mandatory to minimize exposure and ensure safety. The following table summarizes the

required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1199976?utm_src=pdf-interest
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0898.pdf
https://www.echemi.com/sds/ethylnitrate-pid_Rock5173.html
https://cameochemicals.noaa.gov/chemical/3439
https://www.xixisys.com/substances/625-58-1
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Nitrate
https://www.chemicalbook.com/msds/ethyl-nitrate.pdf
https://www.sciencemadness.org/smwiki/index.php/Ethyl_nitrate
https://nj.gov/health/eoh/rtkweb/documents/fs/0898.pdf
https://www.benchchem.com/product/b1199976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[2][6]

Skin Protection

Fire/flame resistant and impervious clothing.[2]

[6] Chemical impermeable gloves that satisfy

EU Directive 89/686/EEC and EN 374.[6]

Respiratory Protection

If exposure limits are exceeded or symptoms

like irritation occur, a full-face respirator is

required.[2][6] For firefighting, a self-contained

breathing apparatus (SCBA) is necessary.[6]

Safe Handling and Storage Protocols
Adherence to strict operational procedures is critical to mitigate the risks associated with ethyl
nitrate.

Handling:

Always handle ethyl nitrate in a well-ventilated area.[2][4][6]

Use non-sparking tools and explosion-proof equipment.[1][2][4][6]

Ground and bond all metal containers during transfer to prevent static discharge.[1]

Avoid contact with skin and eyes.[2][4][6]

Prohibit smoking and open flames in areas where ethyl nitrate is used, handled, or stored.

[1]

Storage:

Store in tightly closed containers in a cool, dry, and well-ventilated place.[1][2][4][6]

Keep away from heat, sparks, and open flames.[1]
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Store separately from incompatible materials, such as oxidizing agents (e.g., perchlorates,

peroxides, nitrates).[1][6]

Emergency Procedures: Spills and First Aid
In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Response:

Evacuate all non-essential personnel from the spill area.[1][6]

Remove all sources of ignition.[1][2][4][6]

Wear the appropriate PPE, including respiratory protection.[1][6]

Cover the spill with an activated charcoal adsorbent or other non-combustible material like

dry earth or sand.[1][3]

Using non-sparking tools, collect the absorbed material and place it in a covered container

for disposal.[3]

Ventilate the area and wash it thoroughly after the cleanup is complete.[1]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4][6] Do not use

mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[4][6]

Skin Contact: Immediately remove contaminated clothing.[4][6] Wash the affected area with

soap and plenty of water.[1][4][6]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[6] Never give anything by

mouth to an unconscious person and seek immediate medical attention.[6]

Disposal Plan
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Proper disposal of ethyl nitrate is critical to prevent environmental contamination and

accidents.

Professional Disposal: The recommended method of disposal is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[6] It may be necessary

to dispose of ethyl nitrate as hazardous waste.[1]

Small-Scale Chemical Neutralization: For very small quantities, a chemical disposal method

can be employed with extreme caution. The ethyl nitrate should be diluted with a flammable

solvent like alcohol. A diluted solution of sodium hydroxide in alcohol is then added very

slowly while keeping the solution cool.[7] This procedure should only be performed by

personnel with a thorough understanding of the reaction.[7]

Experimental Workflow: Ethyl Nitrate Spill Response
The following diagram outlines the step-by-step workflow for responding to an ethyl nitrate
spill.
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Caption: Workflow for a safe and effective response to an ethyl nitrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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